Cas no 89647-63-2 (7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone)

7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone structure
89647-63-2 structure
Product Name:7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone
CAS No:89647-63-2
MF:C22H22O11
MW:462.403487682343
CID:2024661
PubChem ID:52946745
Update Time:2025-09-21

7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • 7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone
    • 7-Me ether,6-O-beta-D-glucopyranoside-4',5,6,7-Tetrahydroxyflavone
    • Swertisin
    • Swertsin
    • 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
    • CHEMBL1272197
    • 89647-63-2
    • 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • Inchi: 1S/C22H22O11/c1-30-14-7-13-16(11(25)6-12(31-13)9-2-4-10(24)5-3-9)18(27)21(14)33-22-20(29)19(28)17(26)15(8-23)32-22/h2-7,15,17,19-20,22-24,26-29H,8H2,1H3/t15-,17-,19+,20-,22+/m1/s1
    • InChI Key: JSUJHPSAVAWXEN-GSVZXUNASA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC2=C(C(C=C(C3C=CC(=CC=3)O)O2)=O)C=1O)OC

Computed Properties

  • Exact Mass: 462.11621151g/mol
  • Monoisotopic Mass: 462.11621151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 175Ų

7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone Pricemore >>

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Ambeed
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5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
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7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone Related Literature

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